Cas no 672941-64-9 (3-O-(2'E ,4'Z-decadienoyl)-20-deoxyingenol)

• Product Name: 3-O-(2'E ,4'Z-decadienoyl)-20-deoxyingenol
• CAS No: 672941-64-9
• Molecular Formula: C₃₀H₄₂O₆
• Molecular Weight: 498.650889873505
• CID: 2087168
• PubChem ID: 101254244

3-O-(2'E ,4'Z-decadienoyl)-20-deoxyingenol Properties

Names and Identifiers

• 3-O-(2'E ,4'Z-decadienoyl)-20-deoxyingenol
• (5,6-dihydroxy-3,7,11,11,14-pentamethyl-15-oxo-4-tetracyclo(7.5.1.01,5.010,12)pentadeca-2,7-dienyl) deca-2,4-dienoate
• (5,6-dihydroxy-3,7,11,11,14-pentamethyl-15-oxo-4-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl) deca-2,4-dienoate
• 672941-64-9
• 3-O-(2'E,4'Z-Decadienoyl)-20-deoxyingenol
• CHEMBL3815033
• ((1S,4S,5S,6R,9S,10R,12R,14R)-5,6-dihydroxy-3,7,11,11,14-pentamethyl-15-oxo-4-tetracyclo(7.5.1.01,5.010,12)pentadeca-2,7-dienyl) (2E,4Z)-deca-2,4-dienoate
• [(1S,4S,5S,6R,9S,10R,12R,14R)-5,6-dihydroxy-3,7,11,11,14-pentamethyl-15-oxo-4-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl] (2E,4Z)-deca-2,4-dienoate

• InChIKey： JZIBSDBSLIKLEM-SPXYNGGESA-N
• Inchi： InChI=1S/C30H42O5/c1-7-8-9-10-11-12-13-14-23(31)35-27-19(3)17-29-20(4)16-22-24(28(22,5)6)21(26(29)33)15-18(2)25(32)30(27,29)34/h11-15,17,20-22,24-25,27,32,34H,7-10,16H2,1-6H3/b12-11-,14-13+/t20-,21+,22-,24+,25-,27+,29+,30+/m1/s1
• SMILES： CCCCC/C=C\C=C\C(=O)O[C@H]1C(=C[C@@]23[C@H](C)C[C@@H]4[C@H]([C@H](C=C(C)[C@H]([C@]12O)O)C3=O)C4(C)C)C

Computed Properties

• Exact Mass: 482.30322444g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 482.30322444g/mol
• Heavy Atom Count: 35
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids